7-Methyl-2,3-dihydro-benzofuran

• Molecular Formula: C9H10O
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 7-methyl-2,3-dihydro-1-benzofuran
• InChI: InChI=1S/C9H10O/c1-7-3-2-4-8-5-6-10-9(7)8/h2-4H,5-6H2,1H3
• InChI Key: KVZJDSFEPWQXTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CCO2

Description

7-Methyl-2,3-dihydro-benzofuran is a useful research compound. Its molecular formula is C9H10O and its molecular weight is 134.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 0.610 g (4.06 mmol) 7-methyl-2,3-dihydro-benzofuran-3-ol in 5 mL acetic acid were refluxed for 2 h with 770 μL (8.16 mmol) acetic anhydride. After cooling to RT, 60 mg palladium on charcoal (Pd/C 10%) were added and the mixture was hydrogenated for 3.5 h under a hydrogen atmosphere (3 bar). The catalyst was filtered off and the solvent was evaporated down.